Cas no 58379-85-4 (Benzene, 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methyl-)

• Product Name: Benzene, 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methyl-
• CAS No: 58379-85-4
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• MDL: MFCD05664012
• CID: 365928
• PubChem ID: 20471377
• Update Time: 2025-10-24

Benzene, 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methyl-
• 1-(1-isocyanobut-3-enylsulfonyl)-4-methylbenzene
• 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methylBenzene
• 1-ALLYL-1-TOSYLMETHYL ISOCYANIDE,
• FD6013
• 1-Allyl-1-tosylmethyl isocyanide
• 1-Allyl-1-tosylmethylisocyanide
• DTXSID80607612
• 1-(1-isocyanobut-3-enylsulfonyl)-4-methyl-benzene
• A831857
• 58379-85-4
• FT-0604120
• SCHEMBL10957173
• 1-((1-ISOCYANOBUT-3-EN-1-YL)SULFONYL)-4-METHYLBENZENE
• AMY21461
• 1-(1-isocyanobut-3-ene-1-sulfonyl)-4-methylbenzene

• MDL： MFCD05664012
• Inchi： 1S/C12H13NO2S/c1-4-5-12(13-3)16(14,15)11-8-6-10(2)7-9-11/h4,6-9,12H,1,5H2,2H3
• InChI Key： OEZHRMOVCQGFOJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(CC=C)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 235.06700
• Monoisotopic Mass: 235.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 42.52000
• LogP: 2.90170

Additional information on Benzene, 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methyl-

Comprehensive Overview of Benzene, 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methyl- (CAS No. 58379-85-4)

Benzene, 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methyl- (CAS No. 58379-85-4) is a specialized organic compound that has garnered attention in recent years due to its unique chemical structure and potential applications in various industries. This compound features a benzene ring substituted with a methyl group and a sulfonyl moiety linked to an isocyano-3-butenyl chain. Its molecular formula and structural complexity make it a subject of interest for researchers exploring advanced materials, pharmaceuticals, and agrochemicals.

The compound's isocyano group and sulfonyl functionality contribute to its reactivity, enabling it to participate in diverse chemical reactions. This versatility has led to investigations into its use as a building block for synthesizing more complex molecules. For instance, the isocyano group is known for its role in Ugi reactions and multicomponent reactions, which are widely used in drug discovery and material science. Meanwhile, the sulfonyl group enhances stability and solubility, making the compound suitable for various formulation applications.

In the context of current trends, Benzene, 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methyl- aligns with the growing demand for sustainable chemistry and green synthesis. Researchers are exploring ways to optimize its production using eco-friendly catalysts and solvents, addressing concerns about environmental impact. Additionally, its potential role in bioactive molecule design has sparked interest in the pharmaceutical sector, particularly in the development of targeted therapies and small-molecule inhibitors.

From an industrial perspective, this compound's structural modularity makes it a candidate for high-performance polymers and specialty coatings. Its ability to form stable linkages with other functional groups allows for the creation of materials with tailored properties, such as enhanced durability or thermal resistance. This has implications for sectors like automotive, aerospace, and electronics, where advanced materials are in high demand.

For those searching for CAS No. 58379-85-4 or related terms like "isocyano sulfonyl benzene derivatives" or "4-methyl benzene sulfonyl compounds," it's important to note that this compound represents a niche yet evolving area of research. Its applications are still being explored, and ongoing studies aim to uncover its full potential. As with any specialized chemical, proper handling and characterization are essential to ensure safe and effective use in laboratory or industrial settings.

In summary, Benzene, 1-[(1-isocyano-3-buten-1-yl)sulfonyl]-4-methyl- (CAS No. 58379-85-4) is a multifaceted compound with promising applications across multiple fields. Its unique combination of functional groups positions it as a valuable tool for researchers and industries seeking innovative solutions. As scientific advancements continue, this compound may play a pivotal role in shaping the future of organic synthesis and material science.